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Compound of Interest

Compound Name: Nikkomycin M

Cat. No.: B1678877 Get Quote

Introduction

Nikkomycin Z is a nucleoside-peptide antibiotic and a potent, competitive inhibitor of chitin

synthase, an essential enzyme for the biosynthesis of the fungal cell wall.[1][2] Because chitin

is a critical structural component in fungi but absent in mammals, Nikkomycin Z is a selective

antifungal agent used in research and drug development.[3] It is particularly effective against

dimorphic fungi such as Coccidioides immitis and Blastomyces dermatitidis.[4] These

application notes provide a detailed protocol for the preparation, sterilization, and storage of

Nikkomycin Z stock solutions for use in fungal cell culture experiments. Note: While the broader

class of compounds is known as Nikkomycins, Nikkomycin Z is the most extensively studied

and commercially available member, and is the focus of these protocols.

Physicochemical and Biological Data
All quantitative data for Nikkomycin Z has been summarized in the table below for easy

reference and use in experimental design.
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Property Value Source(s)

Molecular Weight 495.44 g/mol

Appearance Powder

Primary Solvent Sterile Distilled Water

Aqueous Solubility ≥ 20 mg/mL

Mechanism of Action
Competitive inhibitor of chitin

synthase

Storage (Powder) 2-8°C

Storage (Stock Solution)
-20°C (up to 1 month); -80°C

(up to 6 months)

Typical Working Conc.
0.1 - 100 µg/mL (Varies by

fungal species)

Experimental Protocols
Preparation of 10 mg/mL Nikkomycin Z Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution in sterile water. This

concentration is suitable for subsequent dilution into a wide range of working concentrations for

various fungal cell culture assays.

Materials:

Nikkomycin Z powder (≥90% purity)

Sterile, nuclease-free water

Sterile 15 mL conical tube

Sterile 1.5 mL or 2.0 mL microcentrifuge tubes (cryovials)

Calibrated analytical balance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Sterile 0.22 µm syringe filter

Sterile syringe (5 mL or 10 mL)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Aseptic Environment: Perform all steps in a laminar flow hood or biological safety cabinet to

maintain sterility.

Calculation: To prepare 5 mL of a 10 mg/mL stock solution, calculate the required mass of

Nikkomycin Z:

Mass = Concentration × Volume

Mass = 10 mg/mL × 5 mL = 50 mg

Weighing: Carefully weigh 50 mg of Nikkomycin Z powder and transfer it to the sterile 15 mL

conical tube. If the certificate of analysis indicates a potency less than 100%, adjust the

mass accordingly (e.g., for 95% potency, weigh 50 mg / 0.95 = 52.6 mg).

Dissolution: Add 5 mL of sterile, nuclease-free water to the conical tube containing the

powder.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. The solution should be clear.

Sterilization: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 µm syringe

filter to the syringe tip. Dispense the solution through the filter into a new sterile 15 mL

conical tube. This step is critical to remove any potential microbial contaminants.

Aliquoting: Dispense the sterile stock solution into sterile cryovials in convenient volumes

(e.g., 100 µL or 500 µL). Aliquoting prevents contamination and degradation from repeated

freeze-thaw cycles.
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Labeling and Storage: Clearly label each aliquot with the compound name ("Nikkomycin Z"),

concentration (10 mg/mL), and preparation date. Store the aliquots at -80°C for long-term

stability (up to 6 months) or at -20°C for shorter-term use (up to 1 month).

Preparation of Working Solutions in Cell Culture Medium
This protocol describes the dilution of the high-concentration stock solution to the final desired

concentration in the cell culture medium for your experiment.

Procedure:

Thaw Stock: Thaw one aliquot of the 10 mg/mL Nikkomycin Z stock solution at room

temperature. Keep it on ice after thawing.

Calculate Dilution: Use the C1V1 = C2V2 formula to determine the volume of stock solution

needed.

C1 = Concentration of stock solution (10 mg/mL or 10,000 µg/mL)

V1 = Volume of stock solution to add (unknown)

C2 = Desired final concentration (e.g., 10 µg/mL)

V2 = Final volume of culture medium (e.g., 50 mL)

V1 = (C2 × V2) / C1

V1 = (10 µg/mL × 50 mL) / 10,000 µg/mL = 0.05 mL = 50 µL

Prepare Working Solution: In a sterile environment, add 50 µL of the 10 mg/mL Nikkomycin Z

stock solution to 50 mL of the appropriate sterile fungal culture medium (e.g., RPMI-1640).

For optimal Nikkomycin Z stability and activity, the medium pH should be adjusted to 6.0.

Mix and Use: Mix the medium gently but thoroughly. The medium is now ready for use in cell

culture experiments.

Visualized Workflow and Mechanism
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The following diagrams illustrate the experimental workflow for preparing the stock solution and

the biological mechanism of action of Nikkomycin Z.
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Caption: Workflow for preparing Nikkomycin Z stock solution.
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Caption: Nikkomycin Z competitively inhibits chitin synthase.

Safety and Handling
Nikkomycin Z is intended for research use only. Standard laboratory safety precautions should

be followed. Handle the powder in a well-ventilated area or chemical fume hood to avoid

inhalation. Wear appropriate personal protective equipment, including a lab coat, safety

glasses, and gloves, at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1678877?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678877?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Mechanism of action of nikkomycin and the peptide transport system of Candida albicans
- PubMed [pubmed.ncbi.nlm.nih.gov]

2. taylorandfrancis.com [taylorandfrancis.com]

3. journals.asm.org [journals.asm.org]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes: Preparing Nikkomycin Z Stock
Solutions for Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678877#preparing-nikkomycin-m-stock-solutions-
for-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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